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Compound of Interest

Compound Name: 2-Bromoethyl isocyanate

CAS No.: 42865-19-0

Cat. No.: B2646695

Get Quote

Executive Summary: The "Dual-Warhead" Hazard
2-Bromoethyl isocyanate (CAS: 2489-86-3) represents a unique class of bifunctional

electrophiles widely used in medicinal chemistry for fragment-based drug discovery and

PROTAC linker synthesis. Its utility stems from its ability to react sequentially: the isocyanate

group reacts rapidly with nucleophiles (amines/alcohols) to form ureas or carbamates, while the

alkyl bromide remains available for subsequent nucleophilic substitution.

However, this chemical versatility creates a severe safety profile. It acts as a "Dual-Warhead"

toxicant:

Isocyanate Moiety: A potent respiratory sensitizer and lachrymator capable of inducing

irreversible occupational asthma.

Alkyl Bromide Moiety: A direct alkylating agent with potential mutagenic properties.

This guide moves beyond standard Safety Data Sheet (SDS) advice to provide a field-validated

protocol for researchers handling this compound.
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Physicochemical Intelligence
Understanding the physical state of the reagent is the first line of defense. 2-Bromoethyl
isocyanate is a dense, lachrymatory liquid that requires strict temperature control.

Table 1: Critical Physicochemical Properties

Property Value Operational Implication

Physical State Colorless to light yellow liquid

High density (1.66 g/mL)

means it sits low in solvents;

difficult to aspirate if phases

separate.

Boiling Point 158 °C (lit.)[1][2]

Low volatility at STP, but

significant vapor pressure

during rotary evaporation.

Flash Point >110 °C (>230 °F)
Combustible, but flammability

is secondary to toxicity.

Density ~1.66 g/mL

Heavier than water. Spills will

sink in aqueous quench tanks

if not agitated.

Reactivity Moisture Sensitive

Hydrolyzes to evolve CO₂. Do

not store in sealed vessels

without pressure relief.

Storage 2–8 °C (Refrigerated)

Must be warmed to RT before

opening to prevent

condensation and hydrolysis.

Toxicological Mechanisms & Reactivity
To safely handle this compound, one must understand how it attacks biological systems. It is

not merely a corrosive; it is a haptenizing agent.

Mechanism of Action
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The isocyanate group reacts with nucleophilic residues (lysine, cysteine) on airway proteins

(e.g., albumin, tubulin). This forms a "self-antigen" (hapten-protein conjugate), triggering an

immune response. Subsequent exposures, even at parts per billion (ppb), can trigger

anaphylactic-like respiratory distress. Simultaneously, the bromide allows for direct DNA/protein

alkylation.
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Figure 1: Dual-pathway toxicity mechanism showing simultaneous protein carbamylation

(sensitization) and alkylation.

Engineering Controls & Personal Protective
Equipment (PPE)
The Glove Hierarchy
Standard nitrile gloves provide insufficient protection against prolonged contact with

halogenated isocyanates. The bromine atom increases lipophilicity, facilitating rapid permeation

through thin nitrile rubber.

Primary Barrier (Direct Handling):Silver Shield / 4H (Laminate) gloves. These are chemically

resistant to both isocyanates and alkyl halides.
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Secondary Barrier (Dexterity): If laminate gloves make fine manipulation impossible, use the

"Double-Glove Protocol":

Inner Layer: 5 mil Nitrile (inspection grade).

Outer Layer: 5-8 mil Nitrile (chemically resistant).

Rule: Change outer gloves immediately upon any splash or every 15 minutes of active

handling.

Ventilation
Mandatory: All operations must occur in a certified chemical fume hood.

Velocity: Face velocity should be verified >100 fpm (0.5 m/s).

Trap Protection: If using a vacuum line, a liquid nitrogen trap is required to prevent vapors

from entering the pump oil and exhausting into the lab.

Operational Protocol: The "Closed-System"
Approach
The following protocol minimizes exposure to moisture (which degrades the reagent) and

prevents lachrymatory vapors from escaping.[3]

Step-by-Step Handling Workflow
Acclimation: Remove the bottle from the refrigerator (2-8°C) and place it in a desiccator or a

sealed bag. Allow it to warm to room temperature before opening. Why? Opening cold

introduces atmospheric water condensation, hydrolyzing the isocyanate into the

corresponding amine and evolving CO₂ pressure.

Preparation: Setup a reaction flask with an inert gas inlet (Nitrogen/Argon) and a septum.

Transfer:

Small Scale (<5 mL): Use a gas-tight glass syringe with a long needle. Do not use plastic

syringes (isocyanates can swell rubber plungers).
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Large Scale (>5 mL): Use a cannula transfer technique under positive pressure.

Reaction: Add the isocyanate dropwise to the reaction mixture at 0°C (if exothermic).

Sealing: Parafilm is insufficient. Use Teflon tape on joints and secure with Keck clips.
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Figure 2: The "Cold-to-Closed" operational workflow to prevent hydrolysis and exposure.

Decontamination and Quenching Protocol
CRITICAL WARNING: Do not simply pour waste isocyanates into a water drain or a solvent

waste drum. Water reacts with isocyanates to produce CO₂ gas, which can pressurize and

explode sealed waste drums.[4]

The "Decon Solution" Recipe
Prepare a quenching solution specifically designed to consume the isocyanate rapidly without

violent gas evolution.

Composition:

50% Water

45% Isopropyl Alcohol (or Ethanol)

5% Concentrated Ammonium Hydroxide (or 10% Sodium Carbonate)

Mechanism: The alcohol helps solubilize the organic isocyanate, while the ammonia/base

rapidly converts it to a stable urea.

Spill Cleanup Procedure
Evacuate: If the spill is outside the hood and >10 mL, evacuate the lab immediately

(lachrymator hazard).

PPE: Don Silver Shield gloves and a respirator (if trained/fitted) or work strictly behind the

hood sash.

Absorb: Cover the spill with a specific "Isocyanate Neutralizing Pad" or dry sand/vermiculite.

Neutralize: Flood the absorbent material with the Decon Solution.[5] Let it sit for 15–30

minutes.

Disposal: Scoop material into a wide-mouth container. Do not seal the lid tightly for 48 hours

to allow CO₂ to escape. Label as "Isocyanate Waste - Treating."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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